![molecular formula C16H16O4 B3087264 2-Hydroxy-6-phenethyloxymethyl-benzoic acid CAS No. 1171924-70-1](/img/structure/B3087264.png)
2-Hydroxy-6-phenethyloxymethyl-benzoic acid
Overview
Description
“2-Hydroxy-6-phenethyloxymethyl-benzoic acid” is a chemical compound with the molecular formula C16H16O4 . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid . This compound is related to other hydroxybenzoic acids, which are constituents of various traditional medicinal herbs and fungi .
Synthesis Analysis
The synthesis of “2-Hydroxy-6-phenethyloxymethyl-benzoic acid” and its derivatives involves complex organic chemistry processes. For instance, hydroxybenzoic acids can be synthesized from phenolic compounds, which are secondary metabolites in plants . The synthesis process may involve the use of catalysts and specific reaction conditions .Molecular Structure Analysis
The molecular structure of “2-Hydroxy-6-phenethyloxymethyl-benzoic acid” consists of a benzene ring with a carboxyl group (COOH) and a hydroxyl group (OH) attached to it . The exact structure can be determined using various analytical techniques such as spectroscopy .Chemical Reactions Analysis
The chemical reactions involving “2-Hydroxy-6-phenethyloxymethyl-benzoic acid” can be complex and varied. As a derivative of benzoic acid, it may participate in reactions typical of carboxylic acids, such as esterification and decarboxylation .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Hydroxy-6-phenethyloxymethyl-benzoic acid” can be determined using various analytical techniques. For instance, its molecular weight is approximately 272.29584 . Other properties such as melting point, boiling point, and density can be determined experimentally .Scientific Research Applications
Fluorescence Probes for Reactive Oxygen Species Detection
Hydroxybenzoic acid derivatives, such as those studied by Setsukinai et al. (2003), have been used to develop novel fluorescence probes for detecting highly reactive oxygen species (hROS) like hydroxyl radical (⋅OH) and reactive intermediates of peroxidase. These probes, including HPF and APF, offer selective and sensitive means for studying the roles of hROS in various biological and chemical contexts (Setsukinai et al., 2003).
Antibacterial Activity of Hydroxy Benzoic Acid Derivatives
Research by Satpute et al. (2018) on the synthesis and testing of novel ester/hybrid derivatives of 3-Hydroxy benzoic acid demonstrated potential antibacterial activity. This suggests that modifications of hydroxybenzoic acids can lead to compounds with significant antimicrobial properties, highlighting their potential in developing new chemotherapeutic agents (Satpute et al., 2018).
Chemical Synthesis and Catalysis
Hydroxybenzoic acid derivatives serve as intermediates in chemical syntheses and as catalysts in various reactions. For example, the work by Vatèle (2005) introduced the 2-(prenyloxymethyl)benzoyl (POMB) group, derived from hydroxybenzoic acid, as a new temporary protecting group for alcohols. Such compounds facilitate the protection and deprotection steps in synthetic routes, showcasing their versatility in organic synthesis (Vatèle, 2005).
Natural Product Isolation and Bioactivity
Compounds structurally related to hydroxybenzoic acids, isolated from natural sources like Ginkgo biloba, have shown activities such as inhibiting lipid droplets accumulation in cell lines. This indicates their potential in studying and treating metabolic disorders (Deguchi et al., 2014).
Material Science and Photocatalysis
Hydroxybenzoic acids and their derivatives have been explored for their photocatalytic properties, offering a pathway for the development of environmental remediation technologies. Bellardita et al. (2012) investigated the hydroxylation of phenol and benzoic acid using TiO2 photocatalysts, demonstrating the utility of these compounds in water treatment applications (Bellardita et al., 2012).
properties
IUPAC Name |
2-hydroxy-6-(2-phenylethoxymethyl)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c17-14-8-4-7-13(15(14)16(18)19)11-20-10-9-12-5-2-1-3-6-12/h1-8,17H,9-11H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMSSXPZCCQXFLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCOCC2=C(C(=CC=C2)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801237539 | |
Record name | 2-Hydroxy-6-[(2-phenylethoxy)methyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801237539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-6-phenethyloxymethyl-benzoic acid | |
CAS RN |
1171924-70-1 | |
Record name | 2-Hydroxy-6-[(2-phenylethoxy)methyl]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1171924-70-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Hydroxy-6-[(2-phenylethoxy)methyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801237539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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